BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopropoxyacetic acid as a novel building block
In chemical synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropoxyacetic acid

Cat. No.: B1297811

Isopropoxyacetic Acid: A Novel Building Block
for Chemical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropoxyacetic acid, a simple yet versatile carboxylic acid derivative, is emerging as a
valuable building block in modern chemical synthesis. Its unique combination of a flexible ether
linkage and a reactive carboxylic acid moiety offers significant potential for the construction of
complex molecular architectures, particularly in the fields of pharmaceutical and materials
science. This technical guide provides a comprehensive overview of the synthesis, properties,
and potential applications of isopropoxyacetic acid, with a focus on its utility as a novel
scaffold for drug discovery and development. Detailed experimental protocols, quantitative
data, and workflow diagrams are presented to facilitate its adoption in the research community.

Introduction

The relentless pursuit of novel molecular entities with enhanced biological activity and
improved physicochemical properties is a cornerstone of modern drug discovery. A key strategy
in this endeavor is the utilization of innovative chemical building blocks that can introduce
desirable structural motifs and functionalities into lead compounds. Isopropoxyacetic acid,
with its characteristic isopropoxy group linked to an acetic acid backbone, presents itself as
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one such promising scaffold. The ether linkage provides metabolic stability and can favorably
modulate lipophilicity, while the carboxylic acid handle serves as a versatile anchor for a wide
array of chemical transformations, including amide bond formation, esterification, and
conversion to other functional groups. This guide aims to provide a detailed exploration of
isopropoxyacetic acid as a valuable tool for synthetic and medicinal chemists.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of isopropoxyacetic acid is
essential for its effective application in synthesis and for predicting the properties of its
derivatives.

Table 1: Physicochemical Properties of Isopropoxyacetic Acid

Property Value Source
Molecular Formula CsH1003 --INVALID-LINK--
Molecular Weight 118.13 g/mol --INVALID-LINK--
CAS Number 33445-07-7 --INVALID-LINK--
Appearance Colorless liquid (predicted)

Boiling Point 195.5 °C (predicted)

Melting Point -10 °C (predicted)

Density 1.06 g/cm3 (predicted)

pKa ~3.5 (estimated)

LogP 0.4 (estimated)

Synthesis of Isopropoxyacetic Acid

The most direct and widely applicable method for the synthesis of isopropoxyacetic acid is
the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a
haloacetic acid with an isopropoxide salt.
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Reaction Scheme
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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